Cas no 52893-02-4 (2-Hydroxy-7-methylimidazo[1,2-a]pyrimidin-5(8H)-one)

2-Hydroxy-7-methylimidazo[1,2-a]pyrimidin-5(8H)-one structure
52893-02-4 structure
Product Name:2-Hydroxy-7-methylimidazo[1,2-a]pyrimidin-5(8H)-one
CAS No:52893-02-4
MF:C7H7N3O2
MW:165.149380922318
CID:2830499
PubChem ID:18186095
Update Time:2025-04-21

2-Hydroxy-7-methylimidazo[1,2-a]pyrimidin-5(8H)-one Chemical and Physical Properties

Names and Identifiers

    • 52893-02-4
    • DTXSID80592675
    • SCHEMBL5223210
    • 7-Methylimidazo[1,2-a]pyrimidine-2,5-diol
    • 2-Hydroxy-7-methylimidazo[1,2-a]pyrimidin-5(8H)-one
    • Inchi: 1S/C7H7N3O2/c1-4-2-6(12)10-3-5(11)9-7(10)8-4/h2-3,11H,1H3,(H,8,9)
    • InChI Key: WDYSSGSUUUZCHR-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)NC2=NC(=CN21)O

Computed Properties

  • Exact Mass: 165.053826475Da
  • Monoisotopic Mass: 165.053826475Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 67.2Ų

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